2-methyl-N-[2-(methylsulfonyl)ethyl]-5-phenylpyrazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: 2-methyl-N-(2-methylsulfonylethyl)-5-phenylpyrazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C16H18N4O2S/c1-12-10-16-18-14(13-6-4-3-5-7-13)11-15(20(16)19-12)17-8-9-23(2,21)22/h3-7,10-11,17H,8-9H2,1-2H3
• InChI Key: PXVWAVUWHSFMSH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=C1)N=C(C=C2NCCS(=O)(=O)C)C3=CC=CC=C3
• Molecular Formula: C16H18N4O2S
• Molecular Weight: 330.4 g/mol

Description

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidine derivatives generally involves strategies such as cyclization reactions and functional group modifications. For instance, a common approach for synthesizing similar compounds involves the reaction of aminoazoles with β-diketones or β-ketoesters in the presence of acid or base catalysts to form the pyrazolo[1,5-a]pyrimidine scaffold. Subsequent functionalization can introduce various substituents, such as methylsulfonyl groups, to achieve the desired structural features (Huang et al., 2003).

Molecular Structure Analysis

The molecular structure of pyrazolo[1,5-a]pyrimidine derivatives is characterized by a bicyclic system containing pyrazole and pyrimidine rings. The presence of substituents like methyl, phenyl, and methylsulfonyl groups significantly influences the compound's electronic configuration and spatial arrangement, potentially affecting its binding affinity to biological targets. X-ray diffraction studies can provide detailed insights into the crystal structure and molecular geometry of such compounds (Clayton et al., 1980).

Chemical Reactions and Properties

Pyrazolo[1,5-a]pyrimidines exhibit a range of chemical reactivities, including nucleophilic substitutions and electrophilic additions, owing to the presence of reactive functional groups. These reactions enable further chemical modifications and the introduction of new pharmacophores. The specific chemical behavior of 2-methyl-N-[2-(methylsulfonyl)ethyl]-5-phenylpyrazolo[1,5-a]pyrimidin-7-amine would depend on its functional groups and the electronic effects they impart (Tanji et al., 1989).

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. Compounds with similar structures, such as indole derivatives, have been found to exhibit a variety of biological activities, including antiviral, anti-inflammatory, and anticancer properties.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with all chemicals, appropriate safety precautions should be taken when handling it to avoid exposure.